Cas no 2870805-20-0 (5-methoxy-N-(4-methoxyphenyl)-2,4-dimethylbenzene-1-sulfonamide)

• Product Name: 5-methoxy-N-(4-methoxyphenyl)-2,4-dimethylbenzene-1-sulfonamide
• CAS No: 2870805-20-0
• MF: C₁₆H₁₉NO₄S
• MW: 321.391363382339
• CID: 5328408
• PubChem ID: 165434336
• Update Time: 2025-09-24

5-methoxy-N-(4-methoxyphenyl)-2,4-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-N-(4-methoxyphenyl)-2,4-dimethylbenzenesulfonamide
• AKOS040854524
• 5-methoxy-N-(4-methoxyphenyl)-2,4-dimethylbenzene-1-sulfonamide
• 2870805-20-0
• F3386-5225
• Z6748050251

• Inchi： 1S/C16H19NO4S/c1-11-9-12(2)16(10-15(11)21-4)22(18,19)17-13-5-7-14(20-3)8-6-13/h5-10,17H,1-4H3
• InChI Key： DUGXKDLCNBCLMA-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(C)=CC=1C)OC)(NC1C=CC(=CC=1)OC)(=O)=O

Computed Properties

• Exact Mass: 321.10347926g/mol
• Monoisotopic Mass: 321.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 73Ų

Experimental Properties

• Density: 1.240±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 474.8±55.0 °C(Predicted)
• pka: 9.55±0.10(Predicted)

Additional information on 5-methoxy-N-(4-methoxyphenyl)-2,4-dimethylbenzene-1-sulfonamide

Research Brief on 5-methoxy-N-(4-methoxyphenyl)-2,4-dimethylbenzene-1-sulfonamide (CAS: 2870805-20-0)

Recent studies on 5-methoxy-N-(4-methoxyphenyl)-2,4-dimethylbenzene-1-sulfonamide (CAS: 2870805-20-0) have highlighted its potential as a promising compound in the field of chemical biology and pharmaceutical research. This sulfonamide derivative has garnered attention due to its unique structural features and potential therapeutic applications. The compound's molecular structure, characterized by methoxy and dimethyl substitutions, suggests possible interactions with biological targets, making it a subject of interest for drug discovery and development.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's mechanism of action and its inhibitory effects on specific enzymatic pathways. The research demonstrated that 5-methoxy-N-(4-methoxyphenyl)-2,4-dimethylbenzene-1-sulfonamide exhibits selective inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study utilized in vitro assays and molecular docking simulations to elucidate the binding affinity and specificity of the compound, revealing a high degree of selectivity for COX-2 over COX-1, which is a desirable property for anti-inflammatory agents.

Further research has explored the compound's potential in oncology. A preprint article from BioRxiv (2024) reported that 5-methoxy-N-(4-methoxyphenyl)-2,4-dimethylbenzene-1-sulfonamide shows cytotoxic activity against certain cancer cell lines, particularly those associated with breast and prostate cancers. The study employed cell viability assays and flow cytometry to assess apoptosis induction, with results indicating that the compound triggers programmed cell death via the intrinsic mitochondrial pathway. These findings suggest its potential as a lead compound for developing novel anticancer therapies.

In addition to its therapeutic potential, the compound's pharmacokinetic properties have been a focus of recent investigations. A 2024 study in Drug Metabolism and Disposition examined the absorption, distribution, metabolism, and excretion (ADME) profiles of 5-methoxy-N-(4-methoxyphenyl)-2,4-dimethylbenzene-1-sulfonamide in animal models. The results indicated favorable oral bioavailability and a moderate half-life, supporting its suitability for further preclinical development. However, the study also noted the need for optimization to improve metabolic stability and reduce potential drug-drug interactions.

Despite these promising findings, challenges remain in the development of 5-methoxy-N-(4-methoxyphenyl)-2,4-dimethylbenzene-1-sulfonamide as a therapeutic agent. Current research is focused on addressing issues related to solubility and formulation, as well as exploring its potential in combination therapies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance the compound through the drug development pipeline, with the goal of initiating clinical trials in the near future.

In conclusion, 5-methoxy-N-(4-methoxyphenyl)-2,4-dimethylbenzene-1-sulfonamide (CAS: 2870805-20-0) represents a promising candidate in the fields of anti-inflammatory and anticancer drug development. Its selective inhibition of COX-2 and cytotoxic effects on cancer cells, combined with favorable pharmacokinetic properties, make it a compound of significant interest. Ongoing research aims to overcome existing challenges and fully realize its therapeutic potential, paving the way for future clinical applications.